Cas no 116218-14-5 (1,5-diazocane-2,4,7-trione)

• Product Name: 1,5-diazocane-2,4,7-trione
• CAS No: 116218-14-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 2614299
• PubChem ID: 71338946
• Update Time: 2025-04-21

1,5-diazocane-2,4,7-trione Chemical and Physical Properties

Names and Identifiers

• 1,5-diazocane-2,4,7-trione
• DTXSID20766454
• 116218-14-5

• Inchi： 1S/C6H8N2O3/c9-4-2-7-5(10)1-6(11)8-3-4/h1-3H2,(H,7,10)(H,8,11)
• InChI Key： KXNAMPNVHVSMKK-UHFFFAOYSA-N
• SMILES： O=C1CNC(CC(NC1)=O)=O

Computed Properties

• Exact Mass: 156.05349212Da
• Monoisotopic Mass: 156.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 75.3Ų